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Compound of Interest

Compound Name: Flufenoxuron-d3

Cat. No.: B15608782 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the metabolic and degradation

pathways of flufenoxuron, a benzoylurea insecticide. The information is compiled from various

scientific sources to assist researchers, scientists, and professionals in the fields of

environmental science and drug development in understanding the fate of this compound in

different biological and environmental systems.

Chemical Identity
Common Name: Flufenoxuron

IUPAC Name: 1-[4-(2-chloro-α,α,α-trifluoro-p-tolyloxy)-2-fluorophenyl]-3-(2,6-

difluorobenzoyl)urea[1]

Chemical Formula: C₂₁H₁₁ClF₆N₂O₃[1][2]

Molecular Weight: 488.77 g/mol [2]

Mode of Action: Flufenoxuron is an insect growth regulator that acts by inhibiting chitin

synthesis, which is crucial for the development of the insect exoskeleton. This disruption of

the molting process is lethal to immature insect stages.[3][4]
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Flufenoxuron is susceptible to degradation in the environment through abiotic processes,

primarily hydrolysis and photolysis.

Hydrolysis is a significant pathway for the degradation of flufenoxuron, particularly under

alkaline conditions. The primary mechanism involves the cleavage of the amide bond between

the benzoyl and phenylurea moieties.[5] The rate of hydrolysis is highly dependent on the pH of

the medium.[6]

Quantitative Data on Hydrolysis

pH Temperature (°C) Half-life (DT₅₀) Reference

5 50 > 1 year (stable) [7]

5 Not Specified 112 days [6]

7 50 > 1 year (stable) [7]

7 Not Specified 104 days [6]

9 50
> 87% degradation

after 5 days
[7]

9 25 (extrapolated) 76 days [7]

9 Not Specified 36.7 days [6]

12 Not Specified 2.7 days [6]

Experimental Protocol for Hydrolysis Study: A hydrolysis study was conducted at 50°C in sterile

aqueous buffer solutions at pH 5, 7, and 9. The concentration of flufenoxuron was monitored

over time to determine the rate of degradation. For the pH 9 study, where significant

degradation was observed, further investigations were carried out at 60°C and 70°C to allow for

the extrapolation of the half-life at 25°C.[7]
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General metabolic pathway of flufenoxuron in mammals.

Metabolism studies in plants such as grapes, apples, tomatoes, and Chinese cabbage have

shown that the parent flufenoxuron is the major residue identified. T[1][7]here is limited

translocation of the compound from the surface of the fruit or leaves to other parts of the plant.

N[7]o significant metabolites have been identified in the tested plant matrices, with the parent

compound accounting for over 90% of the total radioactive residue in most cases.

[7]Experimental Protocol for Plant Metabolism: The metabolism of [¹⁴C-aniline]-flufenoxuron

was studied in Chinese cabbage following a single foliar application. Samples were collected at

0 and 28 days after treatment. The distribution of radioactivity was determined in surface

washes, leaf extracts, and post-extracted solids. Characterization and identification of the

residues were performed using radio-TLC.

[7]Experimental Workflow for Plant Metabolism Study
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Experimental workflow for plant metabolism studies.

Flufenoxuron acts as an insect growth regulator by inhibiting chitin synthesis. S[3]tudies on the

desert locust (Schistocerca gregaria) have shown that flufenoxuron can affect the content of

proteins, lipids, and carbohydrates in the haemolymph and fat body of the insects, with effects

varying depending on the developmental stage and the concentration of the insecticide. T[8]he

primary mode of action is the disruption of cuticle formation during molting.

[7]#### 4. Summary of Key Findings

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15608782?utm_src=pdf-body-img
https://www.researchgate.net/publication/222225158_Flufenoxuron_an_acylurea_insect_growth_regulator_alters_development_of_Tribolium_castaneum_Herbst_Coleoptera_Tenebrionidae_by_modulating_levels_of_chitin_soluble_protein_content_and_HSP70_and_p34cdc2_
https://www.entomoljournal.com/archives/?year=2014&vol=2&issue=1&ArticleId=52
https://www.fao.org/fileadmin/user_upload/IPM_Pesticide/JMPR/Evaluations/2014/flufenoxuron.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrolysis: Flufenoxuron is stable under acidic and neutral conditions but degrades more

rapidly in alkaline environments through the cleavage of the amide bond.

Photolysis: Aqueous photolysis occurs with a half-life of approximately one to two weeks,

while it is stable on soil surfaces.

Soil Degradation: Flufenoxuron is moderately persistent in soil, with degradation occurring

primarily through microbial action, leading to the formation of urea and aniline derivatives.

Mammalian Metabolism: Absorption is dose-dependent, and excretion is mainly via feces.

Metabolism proceeds via hydrolysis to produce benzoic acid, benzamide, urea, and aniline

derivatives. There is a potential for bioaccumulation in fatty tissues.

Plant Metabolism: Limited metabolism occurs in plants, with the parent compound being the

predominant residue.

Insecticidal Action: Flufenoxuron disrupts chitin synthesis in insects, leading to mortality

during molting.

This guide provides a foundational understanding of the metabolic and degradation pathways

of flufenoxuron. Further research into the specific enzymes involved in its metabolism and the

environmental factors influencing its degradation will contribute to a more complete picture of

its fate and potential impacts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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